2,3-Dimethyl-5-trifluoromethyl-pyridine 1-oxide

• Molecular Formula: C8H8F3NO
• Molecular Weight: 191.15 g/mol
• IUPAC Name: 2,3-dimethyl-1-oxido-5-(trifluoromethyl)pyridin-1-ium
• InChI: InChI=1S/C8H8F3NO/c1-5-3-7(8(9,10)11)4-12(13)6(5)2/h3-4H,1-2H3
• InChI Key: WJRXXHWJGWTIQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C[N+](=C1C)[O-])C(F)(F)F

Description

2,3-Dimethyl-5-trifluoromethyl-pyridine 1-oxide is a useful research compound. Its molecular formula is C8H8F3NO and its molecular weight is 191.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,3-dimethyl-5-trifluoromethyl-pyridine (0.700 g, 4.00 mmol), 3-chloroperoxybenzoic acid (77%, 2.8 g, 12 mmol) in CH2Cl2 (20 mL) was stirred at room temperature for 20 h. After that period of time saturated aqueous NaHCO3 (5 mL), and the mixture was extracted with CH2Cl2 (5×20 mL). The extracts were combined and dried over Na2SO4. After filtration the solvent was removed, and the residue was purified on silica gel column (EtOAc), affording 2,3-dimethyl-5-trifluoromethyl-pyridine 1-oxide as a pale yellow solid (0.620 g, 81%).